Cas no 90909-28-7 (2-Butyl-1lambda~4~-thiane-1,4-dione)

• Product Name: 2-Butyl-1lambda~4~-thiane-1,4-dione
• CAS No: 90909-28-7
• MF: C₉H₁₆O₂S
• MW: 188.287141799927
• CID: 2813066
• PubChem ID: 12943616
• Update Time: 2025-04-21

2-Butyl-1lambda~4~-thiane-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 2-Butyl-1lambda~4~-thiane-1,4-dione
• DTXSID80513562
• 90909-28-7

• Inchi： 1S/C9H16O2S/c1-2-3-4-9-7-8(10)5-6-12(9)11/h9H,2-7H2,1H3
• InChI Key： VMSJRWLQVDSYAI-UHFFFAOYSA-N
• SMILES： S1(CCC(CC1CCCC)=O)=O

Computed Properties

• Exact Mass: 188.08710092Da
• Monoisotopic Mass: 188.08710092Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 53.4Ų